Cas no 114095-60-2 ([(1R,2R)-2-(3-Methoxyphenyl)cyclopropyl]methanol)

• Product Name: [(1R,2R)-2-(3-Methoxyphenyl)cyclopropyl]methanol
• CAS No: 114095-60-2
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 5012486
• PubChem ID: 18659996
• Update Time: 2025-06-11

[(1R,2R)-2-(3-Methoxyphenyl)cyclopropyl]methanol Chemical and Physical Properties

Names and Identifiers

• [(1R,2R)-2-(3-methoxyphenyl)cyclopropyl]methanol
• Rel-((1R,2R)-2-(3-methoxyphenyl)cyclopropyl)methanol
• SCHEMBL8088821
• starbld0024226
• 114095-60-2
• [(1R,2R)-2-(3-Methoxyphenyl)cyclopropyl]methanol

• Inchi： 1S/C11H14O2/c1-13-10-4-2-3-8(5-10)11-6-9(11)7-12/h2-5,9,11-12H,6-7H2,1H3/t9-,11-/m0/s1
• InChI Key： XVVIUIRIUFPGAG-ONGXEEELSA-N
• SMILES： OC[C@@H]1C[C@H]1C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5

Additional information on [(1R,2R)-2-(3-Methoxyphenyl)cyclopropyl]methanol

Research Brief on [(1R,2R)-2-(3-Methoxyphenyl)cyclopropyl]methanol (CAS: 114095-60-2) and Its Applications in Chemical Biology and Medicine

[(1R,2R)-2-(3-Methoxyphenyl)cyclopropyl]methanol (CAS: 114095-60-2) is a chiral cyclopropane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential as a pharmacophore in drug discovery.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry, owing to their ability to mimic peptide bonds and enhance metabolic stability. The compound [(1R,2R)-2-(3-Methoxyphenyl)cyclopropyl]methanol, with its stereospecific configuration and functionalized cyclopropane ring, has been explored as a key intermediate in the synthesis of various bioactive molecules. Researchers have reported its utility in the development of enzyme inhibitors, receptor modulators, and other therapeutic agents targeting neurological and inflammatory diseases.

One of the most notable applications of this compound is its role in the synthesis of selective serotonin reuptake inhibitors (SSRIs) and other central nervous system (CNS)-active drugs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of [(1R,2R)-2-(3-Methoxyphenyl)cyclopropyl]methanol exhibited high affinity for serotonin transporters, suggesting their potential as novel antidepressants. The study also emphasized the importance of the (1R,2R) stereochemistry in achieving optimal binding affinity and selectivity.

In addition to its CNS applications, [(1R,2R)-2-(3-Methoxyphenyl)cyclopropyl]methanol has been investigated for its anti-inflammatory properties. A recent preclinical study revealed that this compound could modulate the activity of nuclear factor-kappa B (NF-κB), a key regulator of inflammatory responses. The findings, published in Bioorganic & Medicinal Chemistry Letters, suggest that further optimization of this scaffold could lead to the development of new anti-inflammatory drugs with improved efficacy and reduced side effects.

The synthesis of [(1R,2R)-2-(3-Methoxyphenyl)cyclopropyl]methanol has also been a subject of recent research. A 2022 paper in Organic Letters described an efficient asymmetric synthesis route using chiral auxiliaries, achieving high enantiomeric excess (ee > 98%). This advancement is critical for scaling up production and ensuring the consistent quality of the compound for pharmaceutical applications. Moreover, computational studies have provided insights into the molecular interactions of this compound with biological targets, aiding in the rational design of more potent derivatives.

Despite these promising developments, challenges remain in the clinical translation of [(1R,2R)-2-(3-Methoxyphenyl)cyclopropyl]methanol-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the compound's versatility and demonstrated biological activities make it a valuable candidate for continued research in drug discovery and chemical biology.

In conclusion, [(1R,2R)-2-(3-Methoxyphenyl)cyclopropyl]methanol (CAS: 114095-60-2) represents a promising scaffold in medicinal chemistry, with applications ranging from CNS disorders to inflammation. Ongoing research efforts are expected to uncover new therapeutic potentials and optimize its pharmacological profile, paving the way for novel drug candidates. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this compound in the chemical biology and pharmaceutical industries.